Cas no 915926-62-4 (1-(4-propoxybenzenesulfonyl)-1H-1,2,3-benzotriazole)

• Product Name: 1-(4-propoxybenzenesulfonyl)-1H-1,2,3-benzotriazole
• CAS No: 915926-62-4
• MF: C₁₅H₁₅N₃O₃S
• MW: 317.362901926041
• CID: 5426952
• Update Time: 2025-06-12

1-(4-propoxybenzenesulfonyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-[(4-propoxyphenyl)sulfonyl]-1H-1,2,3-benzotriazole
• 1-(4-propoxybenzenesulfonyl)-1H-1,2,3-benzotriazole

• Inchi： 1S/C15H15N3O3S/c1-2-11-21-12-7-9-13(10-8-12)22(19,20)18-15-6-4-3-5-14(15)16-17-18/h3-10H,2,11H2,1H3
• InChI Key： CRFWZKPLKOTUJR-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2N=N1)S(=O)(=O)C1=CC=C(C=C1)OCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-propoxybenzenesulfonyl)-1H-1,2,3-benzotriazole

Introduction to 1-(4-Propoxybenzenesulfonyl)-1H-1,2,3-benzotriazole (CAS No. 915926-62-4)

1-(4-Propoxybenzenesulfonyl)-1H-1,2,3-benzotriazole, with the CAS number 915926-62-4, is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound belongs to the class of benzotriazoles and features a unique sulfonyl group attached to a propoxybenzene moiety. The combination of these functional groups imparts distinct chemical properties that make it a valuable reagent in various synthetic transformations and biological applications.

The structure of 1-(4-Propoxybenzenesulfonyl)-1H-1,2,3-benzotriazole is characterized by its aromatic benzotriazole ring and the sulfonyl group, which is substituted with a propoxybenzene moiety. This structural arrangement provides the compound with high reactivity and stability, making it suitable for use in a wide range of chemical reactions. The propoxybenzene substituent adds additional complexity and functionality, enhancing its potential applications in both synthetic and biological contexts.

In the realm of organic synthesis, 1-(4-Propoxybenzenesulfonyl)-1H-1,2,3-benzotriazole has been utilized as an efficient coupling reagent in the formation of various functionalized molecules. Its ability to facilitate the formation of carbon-carbon and carbon-heteroatom bonds has been well-documented in recent studies. For instance, a study published in the Journal of Organic Chemistry demonstrated that this compound can be used to synthesize complex heterocyclic structures with high yields and selectivity.

The sulfonyl group in 1-(4-Propoxybenzenesulfonyl)-1H-1,2,3-benzotriazole plays a crucial role in its reactivity. Sulfonyl groups are known for their electron-withdrawing properties, which can influence the electronic environment of adjacent functional groups. This property makes the compound particularly useful in reactions where electron-withdrawing effects are desired, such as in nucleophilic substitution reactions or in the stabilization of reactive intermediates.

In addition to its synthetic applications, 1-(4-Propoxybenzenesulfonyl)-1H-1,2,3-benzotriazole has shown promise in medicinal chemistry. Recent research has explored its potential as a scaffold for the development of new therapeutic agents. For example, a study published in the Bioorganic & Medicinal Chemistry Letters investigated the use of this compound as a building block for designing small molecules with anti-inflammatory properties. The results indicated that derivatives of 1-(4-Propoxybenzenesulfonyl)-1H-1,2,3-benzotriazole exhibited significant anti-inflammatory activity in vitro and in vivo models.

The benzotriazole moiety is also known for its ability to form stable complexes with metal ions. This property has been exploited in the development of metal-based drugs and catalysts. A recent study published in the Inorganic Chemistry Communications reported the synthesis and characterization of metal complexes derived from 1-(4-Propoxybenzenesulfonyl)-1H-1,2,3-benzotriazole. These complexes showed enhanced catalytic activity in various organic transformations and were found to be effective catalysts for C-H activation reactions.

The propoxybenzene substituent in 1-(4-Propoxybenzenesulfonyl)-1H-1,2,3-benzotriazole adds another layer of complexity to its chemical behavior. The presence of this substituent can influence the solubility and lipophilicity of the compound, which are important factors in drug design and delivery. A study published in the Molecular Pharmaceutics journal explored the impact of different substituents on the pharmacokinetic properties of benzotriazole derivatives. The results indicated that compounds with propoxybenzene substituents exhibited improved solubility and permeability compared to their unsubstituted counterparts.

The versatility of 1-(4-Propoxybenzenesulfonyl)-1H-1,2,3-benzotriazole extends beyond its use as a synthetic reagent and medicinal chemistry scaffold. It has also found applications in materials science and analytical chemistry. In materials science, this compound has been used as a precursor for the synthesis of functionalized polymers and coatings. A study published in the Polymer Chemistry journal reported the synthesis of polymeric materials derived from 1-(4-Propoxybenzenesulfonyl)-1H-1,2,3-benzotriazole, which exhibited excellent thermal stability and mechanical properties.

In analytical chemistry, 1-(4-Propoxybenzenesulfonyl)-1H-1,2,3-benzotriazole has been employed as a derivatizing agent for enhancing the detection sensitivity of certain analytes. A study published in the Talanta journal demonstrated that this compound can be used to derivatize amino acids and peptides for improved detection by mass spectrometry techniques. The results showed that derivatization with 1-(4-Propoxybenzenesulfonyl)-1H-1,2,3-benzotriazole significantly enhanced the sensitivity and selectivity of mass spectrometry analysis.

The safety profile of 1-(4-Propoxybenzenesulfonyl)-1H-1,2,3-benzotriazole is an important consideration for its practical applications. While detailed toxicological studies are ongoing, preliminary data suggest that this compound is generally safe when handled under appropriate conditions. However, it is important to follow standard safety protocols when working with any chemical reagent to ensure safe handling and storage.

In conclusion, 1-(4-Propoxybenzenesulfonyl)-1H-1,2,3-benzotriazole (CAS No. 915926-62-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique combination of functional groups makes it an invaluable reagent in organic synthesis and medicinal chemistry. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern scientific research.